Cas no 125709-31-1 (Licoarylcoumarin)
Licoarylcoumarin structure
Product Name:Licoarylcoumarin
CAS No:125709-31-1
MF:C21H20O6
MW:368.379906654358
CID:185060
PubChem ID:10090416
Update Time:2025-04-19
Licoarylcoumarin Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,3-(2,4-dihydroxyphenyl)-8-(1,1-dimethyl-2-propen-1-yl)-7-hydroxy-5-methoxy-
- 2H-1-Benzopyran-2-one,3-(2,4-dihydroxyphenyl)-8-(1,1-dimethyl-2-propenyl)-7-hydroxy-5-methoxy- (9CI)
- Licoarylcoumarin
- LMPK12160019
- Q27137441
- 3-(2,4-dihydroxyphenyl)-7-hydroxy-5-methoxy-8-(2-methylbut-3-en-2-yl)-2H-chromen-2-one
- AKOS040761982
- CHEMBL3808458
- CHEBI:69100
- 3-(2,4-Dihydroxyphenyl)-8-(1,1-dimethyl-2-propen-1-yl)-7-hydroxy-5-methoxy-2H-1-benzopyran-2-one
- SCHEMBL4475780
- FS-8194
- KY5XP9AS2M
- 3-(2,4-dihydroxyphenyl)-7-hydroxy-5-methoxy-8-(2-methylbut-3-en-2-yl)chromen-2-one
- UNII-KY5XP9AS2M
- 2H-1-Benzopyran-2-one, 3-(2,4-dihydroxyphenyl)-8-(1,1-dimethyl-2-propen-1-yl)-7-hydroxy-5-methoxy-
- 125709-31-1
-
- Inchi: 1S/C21H20O6/c1-5-21(2,3)18-16(24)10-17(26-4)14-9-13(20(25)27-19(14)18)12-7-6-11(22)8-15(12)23/h5-10,22-24H,1H2,2-4H3
- InChI Key: LCRIQVFKVCYUAO-UHFFFAOYSA-N
- SMILES: O1C(C(C2C=CC(=CC=2O)O)=CC2=C(C=C(C(=C12)C(C=C)(C)C)O)OC)=O
Computed Properties
- Exact Mass: 368.126
- Monoisotopic Mass: 368.12598835 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 612
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 96.2
- Molecular Weight: 368.4
Experimental Properties
- Color/Form: Powder
- PSA: 96.22
Licoarylcoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN95072-5mg |
Licoarylcoumarin |
125709-31-1 | >=98% | 5mg |
$413 | 2021-07-22 | |
| ChemFaces | CFN95072-5mg |
Licoarylcoumarin |
125709-31-1 | >=98% | 5mg |
$413 | 2023-09-19 | |
| TargetMol Chemicals | TN4433-5 mg |
Licoarylcoumarin |
125709-31-1 | 98% | 5mg |
¥ 5,420 | 2023-07-11 | |
| TargetMol Chemicals | TN4433-1 mL * 10 mM (in DMSO) |
Licoarylcoumarin |
125709-31-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5520 | 2023-09-15 | |
| TargetMol Chemicals | TN4433-5mg |
Licoarylcoumarin |
125709-31-1 | 5mg |
¥ 5420 | 2024-07-20 | ||
| TargetMol Chemicals | TN4433-1 ml * 10 mm |
Licoarylcoumarin |
125709-31-1 | 1 ml * 10 mm |
¥ 5520 | 2024-07-20 |
Licoarylcoumarin Related Literature
-
Shuai Ji,Wen-Fei Liang,Zi-Wei Li,Jin Feng,Qi Wang,Xue Qiao,Min Ye RSC Adv. 2016 6 20791
-
2. CoumarinsR. D. H. Murray Nat. Prod. Rep. 1995 12 477
125709-31-1 (Licoarylcoumarin) Related Products
- 524-12-9(Wedelolactone)
- 1084-45-3(Ethyl 7-Hydroxycoumarin-4-carboxylate)
- 23028-23-1(2H-1-Benzopyran-2-one,4-methyl-3-phenyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk